![molecular formula C12H14ClN3O2 B2907370 2-Chloro-N-[2-(dimethylamino)-1,3-benzoxazol-5-yl]propanamide CAS No. 2411263-77-7](/img/structure/B2907370.png)
2-Chloro-N-[2-(dimethylamino)-1,3-benzoxazol-5-yl]propanamide
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Overview
Description
The compound “2-Chloro-N-[2-(dimethylamino)-1,3-benzoxazol-5-yl]propanamide” is an organic compound containing a benzoxazole ring, which is a type of heterocyclic compound . The benzoxazole ring is fused with a phenyl group (a benzene ring). Attached to this structure is a propanamide group, which consists of a three-carbon chain with an amide functional group at one end .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the benzoxazole ring, followed by the attachment of the propanamide group. The exact methods and reagents used would depend on the specific conditions and the desired yield and purity .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the benzoxazole ring. This ring system contains a nitrogen atom and an oxygen atom, which can participate in hydrogen bonding and other intermolecular interactions . The presence of the amide functional group would also contribute to the complexity of the molecular structure .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on the specific conditions and reagents present. The benzoxazole ring is relatively stable, but can be functionalized or modified under certain conditions . The amide group can participate in a variety of reactions, including hydrolysis and condensation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Some general properties that could be predicted include its solubility in various solvents, its melting and boiling points, and its stability under various conditions .Mechanism of Action
The mechanism of action of this compound would depend on its intended use. If it’s intended to be used as a drug, it could interact with biological targets in the body to produce a therapeutic effect . The exact mechanism would depend on the specific biological target and the structure of the compound .
Safety and Hazards
Future Directions
The future directions for research on this compound could include further studies to determine its properties and potential uses. This could involve experimental studies to determine its physical and chemical properties, as well as computational studies to predict its behavior under various conditions .
Properties
IUPAC Name |
2-chloro-N-[2-(dimethylamino)-1,3-benzoxazol-5-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClN3O2/c1-7(13)11(17)14-8-4-5-10-9(6-8)15-12(18-10)16(2)3/h4-7H,1-3H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANPAPCSVLBVCAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC2=C(C=C1)OC(=N2)N(C)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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